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Compound of Interest

Compound Name: J30-8

Cat. No.: B15612907

Clarification of "J30-8"

It is important to clarify that "J30-8" is not a chemical substance but is an ICD-10-CM code. The
International Classification of Diseases, Tenth Revision, Clinical Modification (ICD-10-CM) is a
system used by healthcare providers to classify and code all diagnoses, symptoms, and
procedures recorded in conjunction with hospital care in the United States. Specifically, "J30.8"
refers to "Other allergic rhinitis."

Given the context of your request for information on personal protective equipment (PPE) and
safe handling, it is likely that there has been a misidentification of a chemical. For the safety of
researchers, scientists, and drug development professionals, it is crucial to correctly identify
any substance before handling it.

This guide provides comprehensive information on the standard procedures for identifying
chemical hazards and the subsequent selection and use of appropriate PPE, as well as
handling, disposal, and emergency protocols.

Identifying Chemical Hazards and Finding Safety
Information

The first and most critical step before handling any chemical is to identify its potential hazards.
The primary source for this information is the Safety Data Sheet (SDS), formerly known as the
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Material Safety Data Sheet (MSDS). Chemical manufacturers and distributors are legally
required to provide an SDS for their products.[1][2]

An SDS provides detailed information, including:

¢ l|dentification: Product identifier, manufacturer or distributor contact information, and
emergency phone number.[2]

e Hazard(s) ldentification: All hazards associated with the chemical.[3]

o Composition/Information on Ingredients: Chemical ingredients.[2]

o First-Aid Measures: Necessary immediate medical care.[3]

» Fire-Fighting Measures: Suitable extinguishing techniques and equipment.

o Accidental Release Measures: Emergency procedures, protective equipment, and proper
methods of containment and cleanup.

» Handling and Storage: Precautions for safe handling and storage, including incompatibilities.

[4]

o Exposure Controls/Personal Protection: Lists exposure limits and recommends personal
protective equipment.

e Physical and Chemical Properties: The substance's characteristics.
 Stability and Reactivity: Chemical stability and potential hazardous reactions.

o Toxicological Information: Routes of exposure, symptoms, and acute and chronic effects.

Workflow for Assessing Chemical Hazards
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Caption: A workflow diagram for assessing chemical hazards before handling.
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Personal Protective Equipment (PPE) for Laboratory
Settings

The selection of PPE is directly informed by the hazard assessment. In a laboratory setting
where chemical, biological, or other hazards are present, a minimum level of PPE is required.
[5] This is supplemented by task-specific PPE.[5]

General Laboratory PPE

PPE Type Description

Protects skin and clothing from minor chemical
Lab Coats splashes. Fire-resistant coats should be worn

when working with flammable materials.[6]

Minimum eye protection from flying particles.

Safety Glasses ) )
Must have side-shields.[5]

Required for protection against chemical

Safety Goggles
¥ =009 splashes.[5][6]

Nitrile gloves are common for incidental contact.
The type of glove material must be chosen

Gloves
based on the specific chemical being handled.
[61[7]

Closed-Toe Shoes Protects feet from spills and dropped objects.[6]
Provides an additional layer of skin protection.

Long Pants

[5]

Specialized PPE
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PPE Type When to Use

Used in conjunction with safety glasses or

Face Shields goggles when there is a high risk of splashing.

[5]L6]

Necessary when working with volatile chemicals
or in poorly ventilated areas. The type depends

Respirators ] o )
on the chemical's toxicity and concentration.[6]

[7]

] ] ] For handling large volumes of corrosive or
Chemical-Resistant Aprons/Suits ) ]
highly toxic substances.

Insulated gloves for extreme temperatures or
o specific chemical-resistant gloves (e.g.,
Specialized Gloves ) )
neoprene, butyl rubber) for highly corrosive or

toxic materials.[5]

Safe Handling and Storage Procedures

Proper handling and storage are critical to preventing accidents in a laboratory setting.

Handling:

e Always be familiar with the hazards of the chemicals you are using before you begin work.[8]

o Work in a well-ventilated area, such as a chemical fume hood, when handling volatile or
highly toxic substances.[9]

o Never pipette by mouth.[8]
o When diluting, always add acid to water, never the other way around.[9]
» Wash hands thoroughly after handling chemicals, even if gloves were worn.[9]

e Avoid working alone with hazardous materials.[9]

Storage:
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» Store chemicals in a designated, well-ventilated area, away from heat and direct sunlight.[10]

e Segregate incompatible chemicals to prevent hazardous reactions. For example, store
flammable liquids separately from oxidizing agents.[8][10]

e Ensure all containers are in good condition and clearly labeled with the chemical name and
hazard information.[8][10]

e Use secondary containment for liquid hazardous materials to prevent spills.[8]

Emergency and Disposal Plans
Emergency Procedures for Chemical Spills

A quick and informed response to a chemical spill can significantly minimize potential harm.[11]
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Caption: A workflow diagram for responding to a chemical spill in a laboratory.
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For minor spills that do not pose an immediate health threat, trained laboratory personnel can
typically manage the cleanup.[12][13] For larger or more hazardous spills, evacuate the area
and contact the appropriate emergency response personnel.[14]

Disposal of Chemical Waste

Chemical waste is regulated and cannot be disposed of in regular trash or down the sewer
system without specific authorization.[15]

Key Disposal Principles:

e Segregation: Do not mix different types of chemical waste. In particular, keep halogenated
and non-halogenated solvents separate.[16][17]

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical names of the contents.[15][18]

o Containers: Use appropriate, leak-proof containers for waste storage. Plastic is often
preferred over glass.[15]

o Collection: Follow your institution's procedures for having chemical waste collected by the
Environmental Health and Safety (EHS) department or a licensed contractor.[15][16]

By adhering to these guidelines, researchers, scientists, and drug development professionals
can ensure a safe laboratory environment when handling chemical substances. Always
prioritize obtaining and understanding the Safety Data Sheet for any chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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